Cas no 2172429-69-3 (3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid)

• Product Name: 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid
• CAS No: 2172429-69-3
• MF: C₁₀H₈INO₄S
• MW: 365.144293785095
• CID: 6077535
• PubChem ID: 165805138
• Update Time: 2025-07-18

3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid
• EN300-1456594
• 2172429-69-3

• Inchi： 1S/C10H8INO4S/c1-17(15,16)12-7-5-3-2-4-6(7)8(11)9(12)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： CLCHPRIZDWUQKE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N(C2C=CC=CC=21)S(C)(=O)=O

Computed Properties

• Exact Mass: 364.92188g/mol
• Monoisotopic Mass: 364.92188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.8Ų

Additional information on 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid

Professional Introduction to 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid (CAS No. 2172429-69-3)

3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172429-69-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the indole family, a class of heterocyclic aromatic molecules renowned for their broad biological activities and utility in pharmaceutical applications. The structural features of 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid, particularly the presence of an iodine substituent at the 3-position and a methanesulfonyl group at the 1-position, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising scaffold for developing novel bioactive molecules.

The indole core is a privileged structure in medicinal chemistry, with numerous examples of indole derivatives serving as pharmacologically active agents. The incorporation of electron-withdrawing and electron-donating groups at strategic positions on the indole ring can modulate its interactions with biological targets, leading to diverse therapeutic effects. In the case of 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid, the iodine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the methanesulfonyl group at the 1-position enhances the electrophilicity of the indole ring, facilitating reactions such as nucleophilic substitution or metal-catalyzed coupling.

Recent advancements in synthetic methodologies have highlighted the utility of 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid as a key intermediate in the synthesis of biologically relevant compounds. For instance, researchers have leveraged this scaffold to develop novel inhibitors targeting enzymes involved in cancer progression. The iodine substituent serves as an excellent partner for palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl structures that mimic natural product scaffolds. Similarly, the methanesulfonyl group can be readily transformed into other functional groups, such as amides or esters, through nucleophilic aromatic substitution or reduction reactions, expanding its synthetic versatility.

The pharmaceutical industry has shown considerable interest in indole derivatives due to their demonstrated efficacy across a spectrum of diseases. 3-Iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid has been explored in several research endeavors aimed at identifying compounds with anti-inflammatory, antimicrobial, and anticancer properties. Notably, studies have demonstrated its role in generating derivatives that interact with transcription factors and signaling pathways implicated in tumor growth and metastasis. The ability to modify both the iodine and methanesulfonyl functionalities allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid involves multi-step organic transformations that showcase modern synthetic techniques. Initial steps typically involve the preparation of the indole core through cyclization reactions followed by selective halogenation at the 3-position. The introduction of the methanesulfonyl group is often achieved through sulfonylation reactions using appropriate sulfonylating agents under controlled conditions. The overall synthetic route highlights the importance of regioselectivity and functional group compatibility in constructing complex molecules like this one.

In conclusion, 3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid (CAS No. 2172429-69-3) represents a compelling example of how structural modifications within an indole framework can yield compounds with significant pharmaceutical potential. Its unique combination of reactive sites—namely, the iodine atom and methanesulfonyl group—makes it an invaluable building block for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a pivotal role in advancing drug discovery efforts.